molecular formula C10H9F3OS B8106795 S-4-(trifluoromethyl)benzyl ethanethioate

S-4-(trifluoromethyl)benzyl ethanethioate

Cat. No. B8106795
M. Wt: 234.24 g/mol
InChI Key: FZQGAAPWGZKBSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

S-4-(trifluoromethyl)benzyl ethanethioate is a useful research compound. Its molecular formula is C10H9F3OS and its molecular weight is 234.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality S-4-(trifluoromethyl)benzyl ethanethioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about S-4-(trifluoromethyl)benzyl ethanethioate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Activity in Secondary Benzylation

S-4-(Trifluoromethyl)benzyl ethanethioate shows promise in the field of catalysis, particularly in secondary benzylation. A study demonstrated the efficacy of using secondary benzyl alcohol with metal triflates in nitromethane as an efficient system for secondary benzylation. This method allowed for the alkylation of various substrates, including aromatic compounds, olefins, and alcohols, with secondary benzyl alcohols and nucleophiles bearing acid-sensitive functional groups (Noji et al., 2003).

Trifluoromethylation of Benzylic C-H Bonds

Research has been conducted on the trifluoromethylation of benzylic C-H bonds, a crucial step in industries like agrochemicals, drug discovery, and materials. A method was developed for mild trifluoromethylation of benzylic C-H bonds with high selectivity, using an acetone/water solvent system, which could be applied to highly functionalized drug molecules (Guo et al., 2018).

Stereospecific C–S Coupling Reaction

Another application is in the stereospecific C–S coupling reaction. A one-pot protocol for synthesizing highly enantiopure benzylic thioethers via a ligand-free, copper-catalyzed C–S coupling reaction was developed. This method used tertiary benzylic amines and proved efficient in transferring chirality to the products (Jiang et al., 2018).

Photocatalytic Oxidation of Benzyl Alcohol Derivatives

S-4-(Trifluoromethyl)benzyl ethanethioate also finds application in photocatalytic processes. A study demonstrated the photocatalytic oxidation of benzyl alcohol derivatives into corresponding aldehydes using a TiO2 photocatalyst under O2 atmosphere. This reaction was effective under both UV-light and visible light irradiation (Higashimoto et al., 2009).

Synthesis of Substituted 4H-1,3-Benzothiazines

Research has also focused on the synthesis of substituted 4H-1,3-benzothiazines. A study reported the direct stereoselective reactions of S-phenyl ethanethioate with substituted benzyl nitriles in the presence of triflic anhydride, leading to the synthesis of substituted (4Z)-2-alkyl-4-benzylidene-4H-1,3-benzothiazines (Herrera et al., 2004).

properties

IUPAC Name

S-[[4-(trifluoromethyl)phenyl]methyl] ethanethioate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9F3OS/c1-7(14)15-6-8-2-4-9(5-3-8)10(11,12)13/h2-5H,6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FZQGAAPWGZKBSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)SCC1=CC=C(C=C1)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9F3OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

S-4-(trifluoromethyl)benzyl ethanethioate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
S-4-(trifluoromethyl)benzyl ethanethioate
Reactant of Route 2
Reactant of Route 2
S-4-(trifluoromethyl)benzyl ethanethioate
Reactant of Route 3
Reactant of Route 3
S-4-(trifluoromethyl)benzyl ethanethioate
Reactant of Route 4
Reactant of Route 4
S-4-(trifluoromethyl)benzyl ethanethioate
Reactant of Route 5
Reactant of Route 5
S-4-(trifluoromethyl)benzyl ethanethioate
Reactant of Route 6
Reactant of Route 6
S-4-(trifluoromethyl)benzyl ethanethioate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.